Cas no 2228568-15-6 (1-{2-4-fluoro-3-(trifluoromethyl)phenylethyl}cyclopropan-1-ol)

• Product Name: 1-{2-4-fluoro-3-(trifluoromethyl)phenylethyl}cyclopropan-1-ol
• CAS No: 2228568-15-6
• MF: C₁₂H₁₂F₄O
• MW: 248.216697692871
• CID: 5891575
• PubChem ID: 165753239
• Update Time: 2023-12-27

1-{2-4-fluoro-3-(trifluoromethyl)phenylethyl}cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{2-4-fluoro-3-(trifluoromethyl)phenylethyl}cyclopropan-1-ol
• 1-{2-[4-fluoro-3-(trifluoromethyl)phenyl]ethyl}cyclopropan-1-ol
• EN300-1959587
• 2228568-15-6

• Inchi： 1S/C12H12F4O/c13-10-2-1-8(3-4-11(17)5-6-11)7-9(10)12(14,15)16/h1-2,7,17H,3-6H2
• InChI Key： LMQJEGUPJKPEEZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(F)(F)F)CCC1(CC1)O

Computed Properties

• Exact Mass: 248.08242765g/mol
• Monoisotopic Mass: 248.08242765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų